Isoetharine

Catalog No.
S530893
CAS No.
530-08-5
M.F
C13H21NO3
M. Wt
239.31 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Isoetharine

CAS Number

530-08-5

Product Name

Isoetharine

IUPAC Name

4-[1-hydroxy-2-(propan-2-ylamino)butyl]benzene-1,2-diol

Molecular Formula

C13H21NO3

Molecular Weight

239.31 g/mol

InChI

InChI=1S/C13H21NO3/c1-4-10(14-8(2)3)13(17)9-5-6-11(15)12(16)7-9/h5-8,10,13-17H,4H2,1-3H3

InChI Key

HUYWAWARQUIQLE-UHFFFAOYSA-N

SMILES

CCC(C(C1=CC(=C(C=C1)O)O)O)NC(C)C

Solubility

Soluble in DMSO, not in water

Synonyms

Bronkometer, Etyprenalinum, Isoetarin, Isoetharine, Isoetharine Mesylate, Mesylate, Isoetharine

Canonical SMILES

CCC(C(C1=CC(=C(C=C1)O)O)O)NC(C)C

Description

The exact mass of the compound Isoetharine is 239.1521 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO, not in water. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Amines - Amino Alcohols. It belongs to the ontological category of catecholamine in the ChEBI Ontology tree. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).. Use and application categories indicated by third-party sources: Human Drugs -> FDA Approved Drug Products with Therapeutic Equivalence Evaluations (Orange Book) -> Active Ingredients. However, this does not mean our product can be used or applied in the same or a similar way.

Purity

>98% (or refer to the Certificate of Analysis)

Physical Description

Solid

XLogP3

1.7

Exact Mass

239.1521

LogP

2.2
2.2

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

GHS Hazard Statements

Aggregated GHS information provided by 38 companies from 1 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
H302 (100%): Harmful if swallowed [Warning Acute toxicity, oral];
H312 (100%): Harmful in contact with skin [Warning Acute toxicity, dermal];
H332 (100%): Harmful if inhaled [Warning Acute toxicity, inhalation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Drug Indication

For the treatment of asthma, wheezing, and chronic asthmatic bronchitis.

Pharmacology

Isoetharine is a relatively selective beta2-adrenergic bronchodilator. Isoetharine is indicated for the relief of bronchospasm associated with chronic obstructive pulmonary disease. Adrenergic bronchodilators are breathed in through the mouth to open up the bronchial tubes (air passages) of the lungs.
Isoetharine is a beta-adrenergic receptor agonist with bronchodilator activity. Isoetharine selectively binds to beta-2 adrenergic receptors in bronchial smooth muscle, thereby activating intracellular adenyl cyclase, an enzyme that catalyzes the conversion of adenosine triphosphate (ATP) to cyclic-3',5'-adenosine monophosphate (cAMP). Increased cAMP levels cause relaxation of bronchial smooth muscle, relieve bronchospasms, improve mucociliary clearance and reduce mediator substance release from inflammatory cells, especially from mast cells.

MeSH Pharmacological Classification

Bronchodilator Agents

ATC Code

R - Respiratory system
R03 - Drugs for obstructive airway diseases
R03A - Adrenergics, inhalants
R03AC - Selective beta-2-adrenoreceptor agonists
R03AC07 - Isoetarine
R - Respiratory system
R03 - Drugs for obstructive airway diseases
R03C - Adrenergics for systemic use
R03CC - Selective beta-2-adrenoreceptor agonists
R03CC06 - Isoetarine

Mechanism of Action

The pharmacologic effects of isoetharine are attributable to stimulation through beta-adrenergic receptors of intracellular adenyl cyclase, the enzyme that catalyzes the conversion of adenosine triphosphate (ATP) to cyclic AMP. Increased cyclic AMP levels are associated with relaxation of bronchial smooth muscle and inhibition of release of mediators of immediate hypersensitivity from cells, especially from mast cells.

KEGG Target based Classification of Drugs

G Protein-coupled receptors
Rhodopsin family
Adrenaline
ADRB2 [HSA:154] [KO:K04142]

Pictograms

Irritant

Irritant

Other CAS

79490-84-9
530-08-5
7279-75-6

Wikipedia

Isoetarine

Use Classification

Human Drugs -> FDA Approved Drug Products with Therapeutic Equivalence Evaluations (Orange Book) -> Active Ingredients
Pharmaceuticals

Dates

Modify: 2023-07-15
1: Shrestha M, Gourlay S, Robertson S, Bidadi K, Wainscott M, Hayes J. Isoetharine versus albuterol for acute asthma: greater immediate effect, but more side effects. Am J Med. 1996 Mar;100(3):323-7. PubMed PMID: 8629678.
2: Emerman CL, Cydulka RK, Effron D, Lukens TW, Gershman H, Boehm SP. A randomized, controlled comparison of isoetharine and albuterol in the treatment of acute asthma. Ann Emerg Med. 1991 Oct;20(10):1090-3. PubMed PMID: 1928879.
3: Lew DB, Herrod HG, Crawford LV. Combination of atropine and isoetharine aerosol therapy in pediatric acute asthma. Ann Allergy. 1990 Feb;64(2 Pt 2):195-200. PubMed PMID: 2301781.
4: Casthely PA, Cottrell JE, Urquhart PA. Comparison of metaproterenol, isoetharine and salbutamol in the relief of methacholine-induced bronchospasm in dogs. Can Anaesth Soc J. 1985 Mar;32(2):112-8. PubMed PMID: 3886091.
5: Koepke JW, Christopher KL, Chai H, Selner JC. Dose-dependent bronchospasm from sulfites in isoetharine. JAMA. 1984 Jun 8;251(22):2982-3. PubMed PMID: 6716626.
6: Peerless AG, Rachelefsky GS, Mickey MR, Katz RM, Siegel SC. Bronchodilator characteristics of nebulized metaproterenol sulfate, isoetharine, and atropine in chronic asthma. J Allergy Clin Immunol. 1983 Dec;72(6):702-8. PubMed PMID: 6358329.
7: König P, Hurst DJ. Nebulized isoetharine and fenoterol in acute attacks of asthma. Arch Intern Med. 1983 Jul;143(7):1361-4. PubMed PMID: 6347110.
8: Spellman GG Jr, Gruebel BJ, Epstein JD, Rotman HH, Weg JG. Comparison of fenoterol, isoproterenol, and isoetharine with phenylephrine aerosol in asthma. J Clin Pharmacol. 1983 Feb-Mar;23(2-3):82-8. PubMed PMID: 6853746.
9: Twarog FJ, Leung DY. Anaphylaxis to a component of isoetharine (sodium bisulfite). JAMA. 1982 Oct 22;248(16):2030-1. PubMed PMID: 7120631.
10: Yates T, Dubin B, Bell-Jesion C. A comparison of isoetharine and albuterol: report of changes in pulmonary functions over 1 hour. J Am Osteopath Assoc. 1982 Apr;81(8):546-8. PubMed PMID: 7042663.
11: Sinha BN, Allan GW, Lees AW. Oral orciprenaline, salbutamol and isoetharine compared. Br J Dis Chest. 1973 Jan;67(1):61-5. PubMed PMID: 4143896.
12: Strunge B. [Sustained-release isoetharine. The bronchodilating effect compared with orciprenaline and placebos in a double-blind study]. Ugeskr Laeger. 1972 Jul 3;134(27):1432-4. Danish. PubMed PMID: 4562049.
13: Jensen V. [Bronchodilator effect of oral isoetharine and isoprenaline inhalation]. Nord Med. 1971 Jun 17;85(24):745-8. Danish. PubMed PMID: 4933262.
14: Jensen V. [Broncholytic effect of isoetharine per os and inhalation of isoprenaline]. Nord Med. 1971 Jun 10;85(23):728. Norwegian. PubMed PMID: 5089019.
15: Chapman TT, De Wytt C. Isoetharine and salbutamol--a comparative bronchodilator trial. J Ir Med Assoc. 1971 Mar 4;64(407):137-40. PubMed PMID: 4932017.
16: Thiringer G, Bergh NP, Svedmyr N. A comparative study of the effects of isoetharine and some other adrenergic beta-stimulators in chronic obstructive lung disease. Scand J Respir Dis. 1971;52(4):183-91. PubMed PMID: 5161421.
17: Howard LA, Coleman M. A crossover comparison of isoproterenol, metaproterenol and isoetharine by spirometric determinations. Ann Allergy. 1967 Sep;25(9):512-9. PubMed PMID: 4861327.
18: Unger DL, Unger L. Isoetharine methanesulfonate with phenylephrine hydrochloride and thenyldiamine (Bronkometer) in hypertensive and sympathomimetic amine-sensitive asthmatic patients. Dis Chest. 1967 Feb;51(2):153-5. PubMed PMID: 4381226.
19: LANDS AM. Absorption profile of the bronchodilator drug, isoetharine. Arch Int Pharmacodyn Ther. 1962 Aug 1;138:462-72. PubMed PMID: 13928488.
20: LANDS AM, LUDUENA FP, HOPPE JO, OYEN IH. The pharmacologic actions of the bronchodilator drug, isoetharine. J Am Pharm Assoc Am Pharm Assoc. 1958 Oct;47(10):744-8. PubMed PMID: 13587307.

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